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Compound of Interest

Compound Name: Eed226

Cat. No.: B15603109

EED226 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability and storage of EED226. Below you
will find frequently asked questions (FAQs) and a troubleshooting guide to address common
issues encountered during experimental work.

Frequently Asked Questions (FAQSs)
Q1: How should | store the solid (powder) form of EED226?
Al: The solid form of EED226 is stable for extended periods when stored under the correct

conditions. For optimal stability, it is recommended to store the powder at -20°C.[1][2][3][4]
Some suppliers indicate that storage at 4°C is acceptable for shorter periods.[5]

Q2: What is the recommended solvent for preparing EED226 stock solutions?

A2: EED226 is readily soluble in organic solvents such as DMSO, DMF, and ethanol.[3][6]
DMSO is the most commonly recommended solvent for preparing high-concentration stock
solutions.[1][2][3][4][5][7] It is crucial to use fresh, anhydrous DMSO, as the presence of
moisture can significantly reduce the solubility of the compound.[2]

Q3: How should | store EED226 stock solutions?
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A3: Aliquot your stock solution into single-use volumes to avoid repeated freeze-thaw cycles,
which can degrade the compound.[2] Store these aliquots at -80°C for long-term storage (up to
2 years) or at -20°C for shorter-term storage (up to 1 year).[5][8]

Q4: Is EED226 soluble in aqueous solutions?

A4: EED226 is insoluble in water and has limited solubility in aqueous buffers.[2][3][6] To
prepare a working solution in an aqueous buffer like PBS, it is recommended to first dissolve
EED226 in DMSO to create a high-concentration stock solution. This stock can then be diluted
into the aqueous buffer. For a 1:1 DMSO:PBS (pH 7.2) solution, the solubility is approximately
0.5 mg/mL.[3][6] It is not recommended to store aqueous solutions of EED226 for more than
one day.[6]

Q5: What is the mechanism of action of EED2267

A5: EED226 is a potent and selective allosteric inhibitor of the Polycomb Repressive Complex
2 (PRC2).[3][8][9] It binds to the Embryonic Ectoderm Development (EED) subunit of the PRC2
complex, specifically in the binding pocket of trimethylated lysine 27 on histone H3
(H3K27me3).[1][5][9] This binding prevents the allosteric activation of PRC2's catalytic subunit,
EZH2, thereby inhibiting its histone methyltransferase activity.[10]

Quantitative Data Summary

The following tables summarize the available quantitative data on the storage, stability, and
solubility of EED226.

Table 1: Storage Conditions and Stability
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Storage Recommended o
Form . Citations
Temperature Duration
Solid (Powder) -20°C > 4 years [31[6]
Solid (Powder) 4°C 2 years [8]
Stock Solution in
-80°C 2 years [518]
DMSO
Stock Solution in
-20°C 1 year [5][8]
DMSO
Aqueous Solution (1:1
Not Recommended <1 day [6]
DMSO:PBS, pH 7.2)
Table 2: Solubility Data
Solvent Solubility Citations
DMSO > 125 mg/mL (338.39 mM) [8]
DMSO Soluble to 100 mM [1114]
DMSO 73 mg/mL (197.61 mM) [2]
DMSO 33 mg/mL [3][6]
DMF 33 mg/mL [31[6]
Ethanol Soluble (approx. 33 mg/mL) [6]
Water Insoluble [2]
1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL [31[6]
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EED226 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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